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Compound of Interest

Compound Name: Prosulfocarb

Cat. No.: B1679731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting environmental fate studies of the herbicide prosulfocarb using a 14C radiolabel.

The following sections detail the experimental design, methodologies, and data interpretation

for key environmental compartments, including soil and sediment-water systems.

Introduction
Prosulfocarb is a thiocarbamate herbicide used for the control of grass and broad-leaved

weeds. Understanding its environmental fate is crucial for assessing its potential risks to non-

target organisms and ecosystems. The use of 14C-labeled prosulfocarb allows for accurate

tracking and quantification of the parent compound and its transformation products in various

environmental matrices. Key environmental fate processes for prosulfocarb include microbial

degradation, formation of bound residues, and leaching in soil. In aquatic systems, partitioning

between water and sediment, as well as degradation in both phases, are important

considerations.

Quantitative Data Summary
The following tables summarize quantitative data from environmental fate studies conducted

with 14C-labeled prosulfocarb.
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Table 1: Degradation and Mineralization of 14C-Prosulfocarb in Soil and Sediment-Water

Systems

System
Incubation
Time (days)

Mineralizati
on (14CO2
as % of
Applied
Radioactivit
y)

Non-
Extractable
Residues
(% of
Applied
Radioactivit
y)

DT50 (days) Reference

Agricultural

Soil
28 12.13 10.43 > 28 [1][2]

Sediment-

Water
49 9.40 11.98 29 - 49 [1][2]

Unamended

Soil

Up to

dissipation of

50%

11 - 31 35 - 44 - [3]

Green

Compost

Amended

Soil

Up to

dissipation of

50%

Lower than

unamended

Higher than

unamended
-

Table 2: Adsorption and Partitioning of 14C-Prosulfocarb

System Parameter Value
Incubation
Time

Reference

Soil log Koc 2.96 0.1 days

Sediment-Water log Koc 1.38 2 days

Sediment-Water log Koc 2.35 49 days

Sediment-Water

Partitioning DT50

(water to

sediment)

> 2 days -
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Table 3: Leaching of 14C-Prosulfocarb in Soil Columns

Soil Condition Flow Regime
Total Amount
Retained in
Column (%)

Reference

Unamended Soil (S) Saturated 43.3 - 60.8

Green Compost

Amended Soil (S +

GC)

Saturated 77.4 - 85.2

Unamended Soil (S)
Saturated-

Unsaturated
Similar to S + GC

Green Compost

Amended Soil (S +

GC)

Saturated-

Unsaturated
Similar to S

Experimental Protocols
Aerobic Soil Metabolism Study
Objective: To determine the rate and pathway of 14C-prosulfocarb degradation in soil under

aerobic conditions.

Materials:

14C-labeled prosulfocarb (technical grade)

Unlabeled prosulfocarb standard

Prosulfocarb sulfoxide standard

Freshly collected agricultural soil, sieved (<2 mm)

Incubation vessels (e.g., biometer flasks)

Trapping solutions for 14CO2 (e.g., 1M NaOH)
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Extraction solvents (e.g., acetonitrile, methanol, 0.01 M CaCl2)

Liquid Scintillation Counter (LSC) and scintillation cocktail

Analytical instruments: Thin Layer Chromatography (TLC), High-Performance Liquid

Chromatography (HPLC) with a radioactivity detector, Liquid Chromatography-Mass

Spectrometry (LC-MS)

Procedure:

Soil Characterization: Analyze the soil for texture, pH, organic carbon content, and microbial

biomass.

Sample Preparation: Bring the soil to a defined moisture content (e.g., 40-60% of maximum

water holding capacity).

Application: Treat the soil with 14C-prosulfocarb at a concentration relevant to the

recommended field application rate.

Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20-

25°C). Aerobic conditions are maintained by a continuous flow of humidified air.

14CO2 Trapping: The effluent air from the incubation vessels is passed through a series of

traps containing a suitable trapping solution to capture evolved 14CO2.

Sampling: At specified time intervals (e.g., 0, 1, 3, 7, 14, 28, 60, 90, and 120 days), sacrifice

replicate samples.

Extraction:

Extract the soil samples sequentially with solvents of increasing polarity. A common

sequence is an initial extraction with 0.01 M CaCl2 to assess bioavailability, followed by

exhaustive extraction with organic solvents like acetonitrile or methanol.

Analyze the extracts for total radioactivity by LSC.

Analysis of Extracts:
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Concentrate the extracts and analyze by radio-TLC and/or radio-HPLC to separate and

quantify the parent 14C-prosulfocarb and its transformation products.

Identify the major transformation products by co-chromatography with reference standards

and/or by LC-MS.

Non-Extractable Residues (NERs):

After extraction, air-dry the soil residues and determine the amount of unextracted

radioactivity by combustion analysis or LSC.

Data Analysis:

Calculate the mass balance of radioactivity at each sampling interval.

Determine the dissipation time (DT50 and DT90) of prosulfocarb by plotting the

percentage of applied radioactivity remaining as the parent compound against time.

Characterize the formation and decline of major metabolites.

Sediment-Water System Study
Objective: To evaluate the degradation and partitioning of 14C-prosulfocarb in a sediment-

water system.

Materials:

14C-labeled prosulfocarb

Freshly collected sediment and overlying water from a representative aquatic environment.

Incubation flasks.

Apparatus for maintaining aerobic or anaerobic conditions.

Extraction solvents.

Analytical instrumentation as described in the soil metabolism study.
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Procedure:

System Setup: Add sediment and overlying water to the incubation flasks in a realistic ratio

(e.g., 1:3 v/v).

Acclimation: Acclimate the systems in the dark at a constant temperature for a period before

treatment.

Application: Apply 14C-prosulfocarb to the water phase of the systems.

Incubation: Incubate the flasks under either aerobic (gentle stirring, open to air) or anaerobic

(purged with N2, sealed) conditions.

Sampling: At various time points, sacrifice replicate systems.

Phase Separation: Separate the water and sediment phases by centrifugation.

Analysis of Water Phase:

Measure the total radioactivity in the water phase by LSC.

Extract the water with an appropriate organic solvent to partition 14C-residues.

Analyze the extracts by radio-TLC and/or radio-HPLC.

Analysis of Sediment Phase:

Extract the sediment with appropriate solvents.

Analyze the extracts as described for the water phase.

Determine non-extractable residues in the sediment by combustion analysis.

Data Analysis:

Calculate the mass balance of radioactivity.

Determine the partitioning of radioactivity between the water and sediment phases over

time.
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Calculate the DT50 of prosulfocarb in the total system and in the individual phases.

Identify major transformation products in both phases.

Visualizations
Prosulfocarb Degradation Pathway
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Caption: Simplified degradation pathway of prosulfocarb in the environment.

Experimental Workflow for Soil Metabolism Study
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Caption: General workflow for a 14C-prosulfocarb aerobic soil metabolism study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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